Cas no 274-81-7 (1,2,4-Triazolo[4,3-c]pyrimidine(9CI))

1,2,4-Triazolo[4,3-c]pyrimidine(9CI) structure
274-81-7 structure
Product Name:1,2,4-Triazolo[4,3-c]pyrimidine(9CI)
CAS No:274-81-7
MF:C5H4N4
MW:120.112059593201
CID:290415
PubChem ID:331621
Update Time:2025-04-19

1,2,4-Triazolo[4,3-c]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-c]pyrimidine(9CI)
    • [1,2,4]triazolo[4,3-c]pyrimidine
    • s-Triazolo<4,3-a>pyrimidin
    • s-Triazolo<4,3-c>pyrimidin
    • XUFCBCHWTOAVAA-UHFFFAOYSA
    • XUFCBCHWTOAVAA-UHFFFAOYSA-
    • NSC-325509
    • 274-81-7
    • InChI=1/C5H4N4/c1-2-6-3-9-4-7-8-5(1)9/h1-4H
    • 1,2,4-triazolo[4,3-c]pyrimidine
    • NSC325509
    • AKOS006371235
    • DTXSID70318063
    • SCHEMBL4793095
    • Inchi: 1S/C5H4N4/c1-2-6-3-9-4-7-8-5(1)9/h1-4H
    • InChI Key: XUFCBCHWTOAVAA-UHFFFAOYSA-N
    • SMILES: N12C=NC=CC1=NN=C2

Computed Properties

  • Exact Mass: 120.04400
  • Monoisotopic Mass: 120.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.772
  • PSA: 43.08000
  • LogP: 0.12430

1,2,4-Triazolo[4,3-c]pyrimidine(9CI) Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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